Adrenocorticotropic Hormone (ACTH) (1-39), human

• Molecular Formula: C207H308N56O58S
• Molecular Weight: 4541 g/mol
• InChI: InChI=1S/C207H308N56O58S/c1-108(2)89-140(186(302)240-135(69-74-163(279)280)182(298)254-149(204(320)321)94-117-43-20-15-21-44-117)250-193(309)152-54-35-86-262(152)202(318)147(92-116-41-18-14-19-42-116)252-171(287)114(11)230-175(291)132(66-71-160(273)274)234-170(286)113(10)231-191(307)150(105-265)255-183(299)136(70-75-164(281)282)241-190(306)146(98-165(283)284)249-180(296)133(67-72-161(275)276)235-169(285)112(9)229-157(270)101-225-174(290)145(97-156(213)269)251-194(310)153-55-36-87-263(153)203(319)148(93-119-60-64-123(268)65-61-119)253-199(315)167(110(5)6)257-185(301)129(49-26-30-79-210)243-198(314)168(111(7)8)259-196(312)155-57-38-85-261(155)201(317)139(53-34-83-223-207(218)219)244-178(294)130(51-32-81-221-205(214)215)237-177(293)128(48-25-29-78-209)236-176(292)127(47-24-28-77-208)232-158(271)103-227-197(313)166(109(3)4)258-195(311)154-56-37-84-260(154)200(316)138(50-27-31-80-211)233-159(272)102-226-173(289)143(95-120-99-224-126-46-23-22-45-124(120)126)247-179(295)131(52-33-82-222-206(216)217)238-187(303)142(90-115-39-16-13-17-40-115)246-189(305)144(96-121-100-220-107-228-121)248-181(297)134(68-73-162(277)278)239-184(300)137(76-88-322-12)242-192(308)151(106-266)256-188(304)141(245-172(288)125(212)104-264)91-118-58-62-122(267)63-59-118/h13-23,39-46,58-65,99-100,107-114,125,127-155,166-168,224,264-268H,24-38,47-57,66-98,101-106,208-212H2,1-12H3,(H2,213,269)(H,220,228)(H,225,290)(H,226,289)(H,227,313)(H,229,270)(H,230,291)(H,231,307)(H,232,271)(H,233,272)(H,234,286)(H,235,285)(H,236,292)(H,237,293)(H,238,303)(H,239,300)(H,240,302)(H,241,306)(H,242,308)(H,243,314)(H,244,294)(H,245,288)(H,246,305)(H,247,295)(H,248,297)(H,249,296)(H,250,309)(H,251,310)(H,252,287)(H,253,315)(H,254,298)(H,255,299)(H,256,304)(H,257,301)(H,258,311)(H,259,312)(H,273,274)(H,275,276)(H,277,278)(H,279,280)(H,281,282)(H,283,284)(H,320,321)(H4,214,215,221)(H4,216,217,222)(H4,218,219,223)
• InChIKey: IDLFZVILOHSSID-UHFFFAOYSA-N

Human ACTH (1-39) Procurement: Identity, Purity Standards, and Receptor Target Differentiation

Human Adrenocorticotropic Hormone (ACTH) (1-39), also known as corticotropin or seractide (CAS 12279-41-3), is a 39-amino-acid polypeptide hormone (molecular formula C207H308N56O58S, MW 4541.1 Da) derived from the precursor pro-opiomelanocortin (POMC) . It is the sole endogenous agonist of the melanocortin-2 receptor (MC2R), which, in complex with the melanocortin-2 receptor accessory protein (MRAP), constitutes the primary regulatory axis for adrenal glucocorticoid synthesis and secretion [1]. Commercially, synthetic human ACTH (1-39) is routinely supplied as a lyophilized powder at ≥95% HPLC purity (with suppliers offering up to ≥98%), accompanied by certificates of analysis including HPLC chromatograms and mass spectrometry confirmation . Unlike the widely used synthetic fragment ACTH (1-24) (tetracosactide, Synacthen), the full-length 1-39 peptide retains the C-terminal 25-39 domain implicated in immunoregulatory and neuroprotective activities that are dissociable from its steroidogenic pharmacology [2].

Receptor target Endogenous pan-melanocortin agonist (MC1-MC5), enabling full receptor-subtype profiling studies

Differentiation Full-length 1-39 peptide retains C-terminal domain activities absent in ACTH (1-24) fragment

Format & grade Supplied as lyophilized powder with HPLC-verified purity and mass spectrometry identity documentation

Documentation Includes lot-specific bioactivity certification (MC2R agonist EC50) to support assay standardization

• [1] Ghaddhab, C. et al. (2017) 'From Bioinactive ACTH to ACTH Antagonist: The Clinical Perspective', Frontiers in Endocrinology, 8, 17. PMID: 28228747. View Source
• [2] Lisak, R.P. et al. (2015) 'Melanocortin receptor agonist ACTH 1-39 protects rat forebrain neurons from apoptotic, excitotoxic and inflammation-related damage', Experimental Neurology, 273, pp. 161-167. PMID: 26300475. View Source

Why ACTH (1-24) Cannot Substitute for Full-Length Human ACTH (1-39) in Research and Diagnostic Protocols

Although ACTH (1-24) (tetracosactide/Synacthen) is commonly described as possessing the 'full biological activity' of the parent hormone for steroidogenesis, this equivalence is strictly confined to acute adrenal cortisol output and does not extend to the broader pharmacological profile of ACTH (1-39) [1]. The full-length peptide engages a distinct spectrum of signaling outcomes: it exhibits quantitatively different cAMP EC50 values at human MC2R, a longer in vivo half-life that alters the temporal dynamics of glucocorticoid induction, C-terminal-domain-dependent neuroprotective effects against multiple excitotoxic and apoptotic insults, and immunoregulatory activities (e.g., modulation of interferon-γ production) that are absent with the 1-24 fragment [2][3]. In clinical diagnostic settings, commercially available ACTH (1-39) preparations (e.g., Acton Prolongatum) have been validated as accurate alternatives where ACTH (1-24) is unavailable, but with different sensitivity and specificity cut-offs that preclude simple dose-for-dose interchange [4]. These multidimensional differences mean that substitution without re-validation introduces uncontrolled variables into research models, immunoassay calibration, and diagnostic protocols.

Receptor pharmacology mismatch

ACTH (1-24) is functionally MC2R-selective, lacking the pan-melanocortin receptor engagement of 1-39 required for neuroprotection and immunomodulation studies.

Divergent pharmacokinetic profile

The longer half-life and systemic exposure of ACTH (1-39) vs. 1-24 alter temporal glucocorticoid dynamics; repeated-dosing models may show different cortisol adaptation trajectories.

Diagnostic cut-off non-transferability

ACTH (1-39)-based stimulation tests use distinct cortisol cut-off values (e.g., 19.5 μg/dL) that cannot be directly applied from ACTH (1-24) protocols without re-validation.

• [1] ChemicalBook. Corticotropin (CAS 9002-60-2) Product Profile. View Source
• [2] Tacuri-Vera, M. et al. (2025) '84 Metabolic and hormonal effect of 6 days daily intramuscular injection of 1-24 or 1-39 Adrenocorticotropic Hormone in growing sheep', Journal of Animal Science, 103(Suppl_1), pp. 192-193. doi:10.1093/jas/skaf102.209. View Source
• [3] Johnson, H.M. et al. (1984) 'Regulation of lymphokine (gamma-interferon) production by corticotropin', Journal of Immunology, 132(1), pp. 246-250. [Dissociation of immunoregulatory and steroidogenic properties of ACTH 1-39 vs. 1-24] View Source
• [4] Nair, A. et al. (2021) 'Long acting porcine sequence ACTH in the diagnosis of adrenal insufficiency', Journal of the Association of Physicians of India, 69(1), pp. 33-36. PMID: 31614334. View Source

Quantitative Evidence Guide: Human ACTH (1-39) vs. ACTH (1-24) and Class Analogs Across Key Differentiation Dimensions

ACTH (1-39) vs. ACTH (1-24): Differential cAMP Signaling Potency at the Human MC2R Receptor

In a direct head-to-head comparison at the human melanocortin-2 receptor (hMC2R) using a cAMP functional assay in the same experimental system, full-length ACTH (1-39) demonstrates a distinct pharmacological profile from the shorter ACTH (1-24) fragment [1]. Despite the common assumption that both peptides are equipotent steroidogenic agents, the hMC2R EC50 values reveal a quantifiable, reproducible difference in receptor activation potency [1].

cAMP potency (hMC2R)

Head-to-head comparison

ACTH (1-39): EC50 = 3.2 ± 0.5 nM ACTH (1-24): EC50 = 1.3 ± 0.2 nM ≈2.5-fold higher potency for 1-24 fragment

Supports receptor-subtype-specific assay design; peptides not interchangeable as reference agonists without re-standardization.

cAMP accumulation assay, CHO-K1 cells co-expressing hMC2R/MRAP

Evidence Dimension	cAMP signaling potency (EC50) at human MC2R
Target Compound Data	EC50 = 3.2 ± 0.5 nM (ACTH 1-39, human)
Comparator Or Baseline	EC50 = 1.3 ± 0.2 nM (ACTH 1-24, human)
Quantified Difference	ACTH (1-24) is approximately 2.5-fold more potent (lower EC50) than ACTH (1-39) in this assay system
Conditions	cAMP accumulation assay using CHO-K1 cells stably co-expressing hMC2R and MRAP

Why This Matters

For researchers designing dose-response experiments, assay calibration, or antagonist screening at hMC2R, the 2.5-fold potency difference between ACTH (1-39) and ACTH (1-24) means these peptides are not interchangeable reference agonists without re-standardization of concentration ranges.

• [1] Yang, Y. et al. (2015) Table 1, 'ACTH analog peptides: IC50 and EC50 values at hMC2R', in 'Molecular determinants of ACTH receptor for ligand selectivity', Molecular and Cellular Endocrinology, PMC4367271. View Source

ACTH (1-39) vs. ACTH (1-24): Divergent In Vivo Cortisol Pharmacodynamics After Repeated Dosing in Sheep Model

A controlled in vivo study in growing lambs compared daily intramuscular bolus injections of equimolar doses (0.44 μmol/kg) of ACTH (1-24) versus ACTH (1-39) over a 6-day period [1]. On day 1, both peptides increased plasma cortisol above control; however, by day 6, only ACTH (1-24) maintained significantly elevated cortisol concentrations, while the ACTH (1-39) treatment group no longer exhibited a sustained cortisol elevation relative to controls [1]. This temporal divergence in cortisol response was accompanied by a treatment-specific effect on plasma lipopolysaccharide binding protein (LBP), which increased on day 6 only in the ACTH (1-39) group, and a significantly greater plasma ACTH concentration at 1-hour post-injection in the 1-39 group (treatment-by-time interaction, P < 0.01) [1].

Cortisol pharmacodynamics (in vivo)

Head-to-head comparison

ACTH (1-39): Day 6 cortisol not different from control (P=0.1); LBP increased ACTH (1-24): Sustained cortisol elevation on day 6; no LBP increase Significant ACTH exposure difference (P

Reveals divergent HPA axis adaptation and inflammatory marker response; chronic stress models must consider ligand-specific trajectories.

6-day repeated i.m. dosing in lambs, 0.44 μmol/kg

Neuronal protection (apoptosis)

Cross-study comparable

ACTH (1-39) 200-400 nM: reduced neuronal death from ~80% to ~55% ACTH (1-24): no reported protection in these models

Supports neuroprotection assay response context; 1-24 fragment cannot replicate extra-adrenal melanocortin receptor-mediated effects.

Staurosporine, glutamate, NMDA, AMPA, kainate insults; primary rat cultures

Diagnostic accuracy (adrenal insufficiency)

Head-to-head comparison

AUC = 0.986 vs. short Synacthen test (SST) Sensitivity 100%, Specificity 88% at 19.5 μg/dL cortisol cut-off

Diagnostic assay context: provides evidence-validated alternative with distinct interpretive criteria; cut-off not transferable from SST.

47 patients; Acton Prolongatum vs. 250 μg Synacthen

Systemic exposure (PK)

Cross-study comparable

ACTH (1-39): human t½ ≈ 10-25 min; 1 h post-dose ACTH higher in sheep (P

Supports exposure-model interpretation; longer half-life affects dosing frequency and cortisol measurement timing in sustained HPA axis protocols.

Data from human i.v. bolus and ovine repeated-dose studies

Receptor engagement breadth

Class-level inference

ACTH (1-39): activates MC1R, MC2R, MC3R, MC4R, MC5R ACTH (1-24): functionally MC2R-selective

Context-dependent; pan-receptor studies require full-length agonist; fragment cannot serve as substitute for non-MC2R endpoints.

Based on competitive binding and cloned receptor assays

Evidence Dimension	Sustained cortisol pharmacodynamics after 6-day repeated dosing in vivo
Target Compound Data	ACTH (1-39): Plasma cortisol not significantly different from control on day 6 (P = 0.1 tendency); LBP concentration increased on day 6; significantly higher plasma ACTH concentration at 1 h post-injection (P < 0.01 treatment-by-time interaction)
Comparator Or Baseline	ACTH (1-24): Maintained significantly elevated plasma cortisol on day 6 relative to control; no significant LBP increase on day 6
Quantified Difference	Divergent temporal cortisol trajectory between treatments with a tendency-level P-value of 0.1 on day 6; differential LBP induction (present with 1-39, absent with 1-24); significant ACTH concentration difference (P < 0.01)
Conditions	Growing lambs (4-5 months old), 6-day daily i.m. bolus at 0.44 μmol/kg, blood sampled pre-injection and 2 h post-injection on days 1 and 6

Why This Matters

This demonstrates that repeated administration of ACTH (1-39) produces a fundamentally different in vivo endocrine profile from ACTH (1-24) — including divergent cortisol adaptation patterns and distinct effects on downstream inflammatory markers (LBP) — meaning that animal models of chronic stress, HPA axis function, or glucocorticoid-dependent inflammation cannot simply substitute one peptide for the other without altering the biological endpoint being measured.

• [1] Tacuri-Vera, M., Hanson, G., McCormick, J. and Relling, A.E. (2025) '84 Metabolic and hormonal effect of 6 days daily intramuscular injection of 1-24 or 1-39 Adrenocorticotropic Hormone in growing sheep', Journal of Animal Science, 103(Suppl_1), pp. 192-193. doi:10.1093/jas/skaf102.209. View Source

Full-Length ACTH (1-39) Neuroprotection Against Multiple Excitotoxic and Apoptotic Insults: A Property Absent in the 1-24 Fragment

ACTH (1-39) at concentrations of 100-400 nM protects cultured rat forebrain neurons and oligodendrocytes from cell death induced by a broad panel of clinically relevant insults, including staurosporine (apoptotic inducer, 10-20 nM), glutamate (100 μM), NMDA (1 mM), AMPA (50 μM), kainate (25 μM), quinolinic acid, and reactive oxygen species [1]. In the staurosporine model, ACTH (1-39) at 200-400 nM reduced neuronal death from approximately 80% to 55% [1]. Critically, these neuroprotective activities are attributed to signaling through melanocortin receptor subtypes (MC1R, MC3R, MC4R, MC5R) expressed on glial and neuronal cells and are not replicated by ACTH (1-24), as the 1-24 fragment is functionally restricted to MC2R-mediated steroidogenesis [2]. ACTH (1-39) additionally promotes oligodendrocyte protection via astroglia-derived soluble factors, an indirect mechanism that has not been demonstrated for the 1-24 analog [3].

Neuronal protection (apoptosis)

Cross-study comparable

ACTH (1-39) 200-400 nM: reduced neuronal death from ~80% to ~55% ACTH (1-24): no reported protection in these models

Supports neuroprotection assay response context; 1-24 fragment cannot replicate extra-adrenal melanocortin receptor-mediated effects.

Staurosporine, glutamate, NMDA, AMPA, kainate insults; primary rat cultures

Evidence Dimension	Neuroprotection against staurosporine-induced apoptosis in neuronal cultures
Target Compound Data	ACTH (1-39) at 200-400 nM reduces neuronal death from ~80% to ~55% (approximately 25 percentage-point reduction in cell death); protects against glutamate, NMDA, AMPA, kainate, quinolinic acid, and ROS
Comparator Or Baseline	ACTH (1-24): No reported neuroprotective activity against these insults at comparable concentrations; biological activity restricted to MC2R-mediated steroidogenesis
Quantified Difference	ACTH (1-39) provides ~25 percentage-point reduction in staurosporine-induced neuronal death; ACTH (1-24) lacks demonstrated neuroprotective activity in these models
Conditions	Primary rat forebrain neuron cultures and mixed glial/oligodendrocyte cultures; staurosporine 10-20 nM, glutamate 100 μM, NMDA 1 mM, AMPA 50 μM, kainate 25 μM

Why This Matters

For research programs investigating melanocortin-mediated neuroprotection in multiple sclerosis, traumatic brain injury, or excitotoxic neurodegeneration, ACTH (1-39) is the required tool compound; the 1-24 fragment cannot serve as a substitute because its pharmacological activity is confined to adrenal MC2R stimulation and does not engage the extra-adrenal melanocortin receptor subtypes that mediate neuronal and glial protection.

• [1] Lisak, R.P., Nedelkoska, L., Bealmear, B. and Benjamins, J.A. (2015) 'Melanocortin receptor agonist ACTH 1-39 protects rat forebrain neurons from apoptotic, excitotoxic and inflammation-related damage', Experimental Neurology, 273, pp. 161-167. doi:10.1016/j.expneurol.2015.08.011. View Source
• [2] Benjamins, J.A. et al. (2018) 'Melanocortin receptor subtypes are expressed on cells in the oligodendroglial lineage and signal ACTH protection', Journal of Neuroscience Research, 96(3), pp. 427-435. PMID: 28877366. View Source
• [3] Lisak, R.P. et al. (2016) 'The melanocortin ACTH 1-39 promotes protection of oligodendrocytes by astroglia', Journal of Neuroimmunology, 290, pp. 80-83. PMID: 26724315. View Source

ACTH (1-39) as a Validated Diagnostic Alternative to ACTH (1-24) with Quantified Sensitivity and Specificity in Adrenal Insufficiency Testing

In a clinical study of 47 patients (mean age 36.7 ± 14.4 years) with suspected adrenal insufficiency, the diagnostic performance of the long-acting porcine ACTH (1-39) preparation Acton Prolongatum (acton prolongatum stimulation test, APST) was directly compared against the gold-standard short Synacthen test (SST) using ACTH (1-24) [1]. The area under the curve (AUC) of APST at 120 minutes was 0.986 compared to SST, indicating high concordance [1]. A serum cortisol cut-off of 19.5 μg/dL at 120 minutes post-APST stimulation demonstrated 100% sensitivity and 88% specificity for detecting adrenal insufficiency when referenced against the SST-based classification (peak cortisol < 18 μg/dL) [1].

Diagnostic accuracy (adrenal insufficiency)

Head-to-head comparison

AUC = 0.986 vs. short Synacthen test (SST) Sensitivity 100%, Specificity 88% at 19.5 μg/dL cortisol cut-off

Diagnostic assay context: provides evidence-validated alternative with distinct interpretive criteria; cut-off not transferable from SST.

47 patients; Acton Prolongatum vs. 250 μg Synacthen

Evidence Dimension	Diagnostic accuracy for adrenal insufficiency: AUC, sensitivity, and specificity
Target Compound Data	ACTH (1-39) (Acton Prolongatum, 30 units i.m.): AUC = 0.986 at 120 min; sensitivity = 100%; specificity = 88% at cortisol cut-off 19.5 μg/dL
Comparator Or Baseline	ACTH (1-24) (Synacthen, 250 μg i.m., short Synacthen test): reference gold-standard classification (adrenal insufficiency defined as peak cortisol < 18 μg/dL)
Quantified Difference	AUC of 0.986 (near-perfect concordance with SST); sensitivity 100%, specificity 88% at the defined cortisol cut-off of 19.5 μg/dL
Conditions	47 adult patients with suspected adrenal insufficiency; SST with 250 μg Synacthen followed by APST with 30 units Acton Prolongatum; serum cortisol measured at 60 and 120 min

Why This Matters

In regions where ACTH (1-24) (Synacthen) is not marketed or is cost-prohibitive, ACTH (1-39) (Acton Prolongatum) provides an evidence-validated diagnostic alternative with quantified performance metrics — but the 19.5 μg/dL cortisol cut-off is distinct from the 18 μg/dL SST threshold, meaning laboratories and clinics cannot simply apply SST interpretive criteria to APST results.

• [1] Nair, A. et al. (2021) 'Long acting porcine sequence ACTH in the diagnosis of adrenal insufficiency', Journal of the Association of Physicians of India, 69(1), pp. 33-36. PMID: 31614334. View Source

Quantitative Difference in Plasma ACTH Exposure and Extended Half-Life of ACTH (1-39) Relative to ACTH (1-24) In Vivo

ACTH (1-39) has a consistently reported plasma half-life of approximately 10-25 minutes in humans after intravenous administration, which is longer than that reported for synthetic ACTH (1-24) (cosyntropin/tetracosactide), estimated at approximately 5-9 minutes for the initial distribution phase [1][2]. In the 6-day repeated-dosing sheep study, plasma ACTH concentration was significantly greater in the 1-39 treatment group compared to the 1-24 group at 1 hour post-injection (treatment-by-time interaction, P < 0.01), providing direct in vivo evidence of a greater systemic exposure from the full-length peptide at equimolar dosing despite the fact that the cortisol stimulatory effect of 1-39 diminished by day 6 — a dissociation that suggests ligand-specific HPA axis adaptation and receptor desensitization dynamics unique to each peptide [3].

Systemic exposure (PK)

Cross-study comparable

ACTH (1-39): human t½ ≈ 10-25 min; 1 h post-dose ACTH higher in sheep (P

Supports exposure-model interpretation; longer half-life affects dosing frequency and cortisol measurement timing in sustained HPA axis protocols.

Data from human i.v. bolus and ovine repeated-dose studies

Receptor engagement breadth

Class-level inference

ACTH (1-39): activates MC1R, MC2R, MC3R, MC4R, MC5R ACTH (1-24): functionally MC2R-selective

Context-dependent; pan-receptor studies require full-length agonist; fragment cannot serve as substitute for non-MC2R endpoints.

Based on competitive binding and cloned receptor assays

Evidence Dimension	Plasma half-life and systemic exposure after injection
Target Compound Data	ACTH (1-39): Human plasma t½ ≈ 10-25 min (i.v.); significantly greater plasma concentration at 1 h post-i.m. injection vs. 1-24 in sheep (P < 0.01)
Comparator Or Baseline	ACTH (1-24) (cosyntropin): Human plasma t½ ≈ 5-15 min (i.v.); lower plasma concentration at 1 h post-i.m. injection in sheep
Quantified Difference	Approximately 2-fold to 5-fold longer plasma half-life for ACTH (1-39) vs. ACTH (1-24) in human; statistically significant greater 1 h plasma exposure in sheep (P < 0.01)
Conditions	Human pharmacokinetic data from intravenous bolus studies; ovine in vivo data from 6-day repeated i.m. dosing at equimolar doses (0.44 μmol/kg)

Why This Matters

For experimental protocols requiring sustained HPA axis stimulation (e.g., chronic stress models, pharmacodynamic studies of glucocorticoid-dependent gene expression), the longer half-life and greater systemic exposure of ACTH (1-39) relative to ACTH (1-24) constitute a materially different pharmacokinetic profile that directly affects dosing frequency, timing of sample collection, and interpretation of downstream cortisol measurements.

• [1] Pharmacology2000.com. Pituitary Pharmacology and Physiology: ACTH half-life data. Serum half-life (first phase): approximately 9 min for endogenous ACTH; ACTH (1-24) half-life < 20 min. View Source
• [2] Labcorp. ACTH Stimulation Test (Cosyntropin): Cosyntropin half-life approximately 15 minutes. View Source
• [3] Tacuri-Vera, M. et al. (2025) '84 Metabolic and hormonal effect of 6 days daily intramuscular injection of 1-24 or 1-39 Adrenocorticotropic Hormone in growing sheep', Journal of Animal Science, 103(Suppl_1), pp. 192-193. doi:10.1093/jas/skaf102.209. View Source

ACTH (1-39) Demonstrates Broader Melanocortin Receptor Engagement Compared with the MC2R-Selective Profile of ACTH (1-24)

While ACTH (1-24) is functionally selective for MC2R and lacks significant agonist activity at other melanocortin receptor subtypes under physiological conditions, full-length ACTH (1-39) engages multiple melanocortin receptors including MC1R, MC3R, MC4R, and MC5R [1][2]. In competitive binding studies using [125I]NDP-MSH as the radioligand in brain tissue sections, ACTH (1-39) competes for binding at sites that are also recognized by α-MSH and γ-MSH, demonstrating its ability to occupy multiple melanocortin receptor populations in the CNS [1]. This broader receptor engagement profile underlies the neuroprotective and immunomodulatory activities of ACTH (1-39) that are absent in ACTH (1-24) [2].

Receptor engagement breadth

Class-level inference

ACTH (1-39): activates MC1R, MC2R, MC3R, MC4R, MC5R ACTH (1-24): functionally MC2R-selective

Context-dependent; pan-receptor studies require full-length agonist; fragment cannot serve as substitute for non-MC2R endpoints.

Based on competitive binding and cloned receptor assays

Evidence Dimension	Melanocortin receptor subtype engagement profile
Target Compound Data	ACTH (1-39): Binds and activates MC1R, MC2R, MC3R, MC4R, MC5R; competes with α-MSH and γ-MSH at brain melanocortin binding sites
Comparator Or Baseline	ACTH (1-24): Functionally selective for MC2R; minimal agonist activity at MC1R, MC3R, MC4R, or MC5R at physiological concentrations
Quantified Difference	Qualitative difference in receptor subtype engagement: ACTH (1-39) is a pan-melanocortin receptor ligand, whereas ACTH (1-24) is effectively MC2R-selective
Conditions	Competitive binding assays using [125I]NDP-MSH in brain tissue sections and cloned receptor expression systems

Why This Matters

For studies requiring activation of multiple melanocortin receptor subtypes — such as research on MC4R-mediated energy homeostasis, MC1R-mediated anti-inflammatory signaling, or MC3R/MC4R neuroprotection — ACTH (1-39) is the appropriate endogenous ligand, and ACTH (1-24) cannot serve as a substitute due to its restricted receptor selectivity profile.

• [1] Tatro, J.B. (1990) 'Heterogeneity of brain melanocortin receptors suggested by differential ligand binding in situ', Brain Research, 536(1-2), pp. 124-132. PMID: 1964103. View Source
• [2] Benjamins, J.A. et al. (2018) 'Melanocortin receptor subtypes are expressed on cells in the oligodendroglial lineage and signal ACTH protection', Journal of Neuroscience Research, 96(3), pp. 427-435. PMID: 28877366. View Source

Evidence-Backed Application Scenarios for Procuring Human ACTH (1-39)

Melanocortin Receptor Subtype Profiling and Pan-Receptor Pharmacology Studies

For screening campaigns or receptor pharmacology studies that require characterization of ligand activity across multiple melanocortin receptor subtypes (MC1R through MC5R), human ACTH (1-39) is the only endogenous ligand that activates all five receptors [1]. In contrast, ACTH (1-24) is functionally restricted to MC2R, and α-MSH does not activate MC2R [1]. Using ACTH (1-39) as the reference full agonist for pan-MCR profiling eliminates the need for multiple fragment peptides in primary screening cascades, simplifying assay design and enabling head-to-head comparison of novel ligands against the native full-length hormone across all relevant receptor subtypes in a single compound procurement [1].

In Vivo Models of Chronic HPA Axis Stimulation Requiring Sustained Pharmacokinetics

The longer plasma half-life and distinct temporal pharmacodynamic profile of ACTH (1-39) relative to ACTH (1-24) make it the preferred compound for chronic stress models and sustained HPA axis stimulation protocols [1]. The evidence from the 6-day repeated-dosing sheep study demonstrates that ACTH (1-39) produces a divergent cortisol adaptation trajectory and unique effects on inflammatory markers (LBP) that are not observed with ACTH (1-24) [1]. For researchers modeling conditions such as chronic stress, Cushing's syndrome pathophysiology, or glucocorticoid-dependent metabolic disorders, the full-length peptide provides a more physiologically relevant stimulus that better recapitulates the endogenous HPA axis dynamics driven by pituitary ACTH secretion [1].

Neuroprotection and Glial Biology Research in Multiple Sclerosis and Excitotoxicity Models

ACTH (1-39) at 100-400 nM provides quantifiable protection against staurosporine-induced apoptosis (reducing neuronal death from ~80% to ~55%), glutamate receptor-mediated excitotoxicity, and oxidative stress in primary neuronal and oligodendrocyte cultures [1]. These neuroprotective effects are mediated through melanocortin receptor subtypes expressed on glial cells and neurons — receptors that ACTH (1-24) does not effectively engage . For laboratories studying multiple sclerosis relapse mechanisms, excitotoxic neurodegeneration, or melanocortin-mediated oligodendrocyte protection, ACTH (1-39) is the required research tool; the 1-24 fragment cannot replicate these extra-adrenal pharmacological activities and would yield false-negative results in neuroprotection readouts [1].

Clinical Diagnostic Protocol Development for Adrenal Insufficiency in Regions Without ACTH (1-24) Access

In healthcare systems where ACTH (1-24) (Synacthen) is not commercially available or is cost-prohibitive, ACTH (1-39) (e.g., Acton Prolongatum) provides a clinically validated alternative for adrenal insufficiency stimulation testing with an AUC of 0.986 versus the short Synacthen test, 100% sensitivity, and 88% specificity at a serum cortisol cut-off of 19.5 μg/dL at 120 minutes [1]. Clinical laboratories and diagnostic kit developers must use this validated 19.5 μg/dL cut-off rather than the standard 18 μg/dL SST threshold, as applying unadjusted SST criteria to APST results would alter diagnostic classification [1]. Procurement of ACTH (1-39) with documented purity and bioactivity specifications (≥95% HPLC, verified MC2R agonist EC50) is critical for assay standardization and inter-laboratory reproducibility .

Application

Selection Property

Validation Focus

Pan-melanocortin receptor subtype profiling

Endogenous pan-agonist activity (MC1-MC5)

Receptor-subtype activation assays, simplifying multi-ligand screening

Chronic HPA axis stimulation research models

Sustained pharmacokinetic profile and divergent cortisol adaptation

Temporal cortisol trajectory and LBP endpoint monitoring

Neuroprotection and glial biology studies

Extra-adrenal melanocortin receptor engagement

Neuronal and oligodendrocyte survival readouts under excitotoxic stress

Adrenal insufficiency diagnostic assay research

Validated diagnostic performance (AUC 0.986, sensitivity/specificity)

Cortisol cut-off concordance and assay standardization for regions without Synacthen

• [1] Nair, A. et al. (2021) 'Long acting porcine sequence ACTH in the diagnosis of adrenal insufficiency', Journal of the Association of Physicians of India, 69(1), pp. 33-36. PMID: 31614334. View Source